Cas no 3271-01-0 (Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-)
3271-01-0 structure
Product Name:Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-
CAS No:3271-01-0
MF:C12H14N4O2S
MW:278.330160617828
CID:295306
PubChem ID:2762434
Update Time:2025-04-19
Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-
- 4-Amino-N-(5-ethyl-2-pyrimidinyl)benzenesulfonamide
- 5-ETHYLSULFADIAZINE
- 4-amino-N-(5-ethylpyrimidin-2-yl)benzenesulfonamide
- BT 402
- N1-(5-Ethyl-2-pyrimidinyl)-sulfanilamide
- 3271-01-0
- 5-Athylsulfadiazin
- FT-0620383
- DTXSID10876819
- 4-Amino-N-(5-ethylpyrimidine-2-yl)benzenesulfonamide
-
- Inchi: 1S/C12H14N4O2S/c1-2-9-7-14-12(15-8-9)16-19(17,18)11-5-3-10(13)4-6-11/h3-8H,2,13H2,1H3,(H,14,15,16)
- InChI Key: XVYRUUWBRCOGRJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(NC1N=CC(=CN=1)CC)(=O)=O
Computed Properties
- Exact Mass: 278.08392
- Monoisotopic Mass: 278.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.39
- Boiling Point: 520.9°Cat760mmHg
- Flash Point: 268.9°C
- Refractive Index: 1.643
- PSA: 97.97
Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)- Related Literature
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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